Cas no 944897-24-9 (Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate)
944897-24-9 structure
Product Name:Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate
CAS No:944897-24-9
MF:C8H10N2O3
MW:182.176601886749
CID:2818003
Update Time:2023-08-07
Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- METHYL 4,5,6,7-TETRAHYDROOXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
- AB61495
- METHYL 4H,5H,6H,7H-[1,3]OXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
- Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate
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- Inchi: 1S/C8H10N2O3/c1-12-8(11)7-10-5-4-9-3-2-6(5)13-7/h9H,2-4H2,1H3
- InChI Key: RRYIFBBHIAAHKY-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=NC2CNCCC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- XLogP3: 0
- Topological Polar Surface Area: 64.4
Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
944897-24-9 (Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate) Related Products
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